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  3. (4E)-13-amino-9-(4-fluorophenyl)-4-[(4-fluorophenyl)methylidene]-2,12,14,15,17-pentazatetracyclo[8.7.0.03,8.012,16]heptadeca-1(10),2,8,13,16-pentaen-11-one
(4E)-13-amino-9-(4-fluorophenyl)-4-[(4-fluorophenyl)methylidene]-2,12,14,15,17-pentazatetracyclo[8.7.0.03,8.012,16]heptadeca-1(10),2,8,13,16-pentaen-11-one (4E)-13-amino-9-(4-fluorophenyl)-4-[(4-fluorophenyl)methylidene]-2,12,14,15,17-pentazatetracyclo[8.7.0.03,8.012,16]heptadeca-1(10),2,8,13,16-pentaen-11-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0765881
InChI: InChI=1S/C25H18F2N6O/c26-16-8-4-13(5-9-16)12-15-2-1-3-18-19(14-6-10-17(27)11-7-14)20-22(29-21(15)18)30-25-32-31-24(28)33(25)23(20)34/h4-12H,1-3H2,(H2,28,31)(H,29,30,32)/b15-12+
SMILES: C1CC(=CC2=CC=C(C=C2)F)C3=C(C1)C(=C4C(=N3)N=C5NN=C(N5C4=O)N)C6=CC=C(C=C6)F
Molecular Formula: C25H18F2N6O
Molecular Weight: 456.4 g/mol

(4E)-13-amino-9-(4-fluorophenyl)-4-[(4-fluorophenyl)methylidene]-2,12,14,15,17-pentazatetracyclo[8.7.0.03,8.012,16]heptadeca-1(10),2,8,13,16-pentaen-11-one

CAS No.:

Cat. No.: VC0765881

Molecular Formula: C25H18F2N6O

Molecular Weight: 456.4 g/mol

* For research use only. Not for human or veterinary use.

(4E)-13-amino-9-(4-fluorophenyl)-4-[(4-fluorophenyl)methylidene]-2,12,14,15,17-pentazatetracyclo[8.7.0.03,8.012,16]heptadeca-1(10),2,8,13,16-pentaen-11-one -

Specification

Molecular Formula C25H18F2N6O
Molecular Weight 456.4 g/mol
IUPAC Name (4E)-13-amino-9-(4-fluorophenyl)-4-[(4-fluorophenyl)methylidene]-2,12,14,15,17-pentazatetracyclo[8.7.0.03,8.012,16]heptadeca-1(10),2,8,13,16-pentaen-11-one
Standard InChI InChI=1S/C25H18F2N6O/c26-16-8-4-13(5-9-16)12-15-2-1-3-18-19(14-6-10-17(27)11-7-14)20-22(29-21(15)18)30-25-32-31-24(28)33(25)23(20)34/h4-12H,1-3H2,(H2,28,31)(H,29,30,32)/b15-12+
Standard InChI Key PSMWTIMJMLYWLP-NTCAYCPXSA-N
Isomeric SMILES C1C/C(=C\C2=CC=C(C=C2)F)/C3=NC4=C(C(=C3C1)C5=CC=C(C=C5)F)C(=O)N6C(=NNC6=N4)N
SMILES C1CC(=CC2=CC=C(C=C2)F)C3=C(C1)C(=C4C(=N3)N=C5NN=C(N5C4=O)N)C6=CC=C(C=C6)F
Canonical SMILES C1CC(=CC2=CC=C(C=C2)F)C3=NC4=C(C(=C3C1)C5=CC=C(C=C5)F)C(=O)N6C(=NNC6=N4)N

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